5-tert-Butyl 2-ethyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate

Specification

• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol
• IUPAC Name: 5-O-tert-butyl 2-O-ethyl 3-amino-4,6-dihydrothieno[2,3-c]pyrrole-2,5-dicarboxylate
• Standard InChI: InChI=1S/C14H20N2O4S/c1-5-19-12(17)11-10(15)8-6-16(7-9(8)21-11)13(18)20-14(2,3)4/h5-7,15H2,1-4H3
• Standard InChI Key: JMDFYZFLMBJIFX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(S1)CN(C2)C(=O)OC(C)(C)C)N

Introduction

Structural Features

• Molecular Formula: The molecular formula for similar compounds in the thieno[2,3-c]pyrrole class typically involves a combination of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms.

• Functional Groups: The presence of a tert-butyl group, an ethyl group, an amino group, and dicarboxylate groups suggests a molecule with diverse functional capabilities, potentially useful in various chemical reactions and biological interactions.

Synthesis and Preparation

The synthesis of thieno[2,3-c]pyrrole derivatives often involves multi-step reactions, including condensation reactions and cyclization processes. These methods typically require careful control of reaction conditions to achieve the desired product.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number
5-tert-Butyl 2-methyl 3-amino-4H-thieno[2,3-C]pyrrole-2,5(6H)-dicarboxylate	C13H18N2O4S	298.36 g/mol	1357948-71-0
5-tert-Butyl 2-ethyl 3-amino-6,6-dimethylpyrrolo[3,4-c]pyrazole-2,5(4H,6H)-dicarboxylate	C15H24N4O4	324.38 g/mol	718632-46-3
5-tert-Butyl 2-ethyl 4H,5H,6H,7H-thieno[3,2-c]pyridine-2,5-dicarboxylate	C15H21NO4S	-	623564-30-7

Research Findings

While specific research findings on 5-tert-Butyl 2-ethyl 3-amino-4H,5H,6H-thieno[2,3-c]pyrrole-2,5-dicarboxylate are not available, studies on similar compounds suggest potential applications in pharmaceuticals and materials science. The structural diversity of these compounds allows for a wide range of biological activities and chemical properties.